
Terfluranol: Information for Protein Labeling and
Purification Not Readily Available

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Terfluranol

CAS No.: 64396-09-4

Cat. No.: B1228471

Get Quote

Despite a comprehensive search for the application of Terfluranol in protein labeling and

purification techniques, publicly available scientific literature and databases do not provide

specific methods or protocols for its use in these biochemical applications.

While Terfluranol is identified as a chemical compound with the CAS Number 64396-09-4 and

the molecular formula C17H17F3O2, its utility as a tool for researchers, scientists, and drug

development professionals in the context of protein labeling and purification is not documented

in the searched resources.[1]

General searches for Terfluranol's interaction with proteins or its broader applications in

biochemistry did not yield specific experimental protocols, quantitative data, or established

workflows that would be necessary to generate the detailed application notes and protocols

requested. The scientific literature extensively covers various other reagents and methods for

protein labeling and purification, but Terfluranol does not appear to be a commonly used or

cited compound for these purposes.

Therefore, it is not possible to provide the requested detailed application notes, protocols, data

tables, or visualizations for the use of Terfluranol in protein labeling and purification at this
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time. Researchers seeking to label or purify proteins are advised to consult literature for

established and well-documented techniques that utilize other more common reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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